Cas no 1207055-72-8 (N-benzyl-N-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-benzyl-N-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1207055-72-8
• MF: C₁₈H₁₈N₄O
• MW: 306.361723423004
• CID: 5392393
• Update Time: 2025-11-01

N-benzyl-N-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(4-methylphenyl)-N-(phenylmethyl)-1H-1,2,3-triazole-4-carboxamide
• N-benzyl-N-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H18N4O/c1-14-8-10-16(11-9-14)22-13-17(19-20-22)18(23)21(2)12-15-6-4-3-5-7-15/h3-11,13H,12H2,1-2H3
• InChI Key： CXUZFWBZXLIOIP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C=C(C(N(C)CC2=CC=CC=C2)=O)N=N1

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 525.2±60.0 °C(Predicted)
• pka: -2.40±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-benzyl-N-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-benzyl-N-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS 1207055-72-8)

The compound N-benzyl-N-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS 1207055-72-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This 1,2,3-triazole derivative is characterized by a carboxamide functional group, which is often associated with bioactive properties. Researchers are particularly interested in its role as a building block for drug discovery, given the increasing demand for novel heterocyclic compounds in medicinal chemistry.

One of the key reasons for the growing interest in CAS 1207055-72-8 is its structural similarity to other triazole-based compounds known for their antimicrobial, antifungal, and anti-inflammatory properties. The presence of both benzyl and methylphenyl substituents enhances its lipophilicity, which can improve cell membrane permeability—a critical factor in drug development. Recent studies have explored its potential as a precursor for kinase inhibitors, a hot topic in oncology research due to the rise of targeted cancer therapies.

From a synthetic chemistry perspective, N-benzyl-N-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is often synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used "click chemistry" reaction. This method aligns with the current trend toward green chemistry, as it offers high yields and minimal byproducts. The compound’s triazole core is also valued in material science, where such structures are incorporated into polymers for advanced coatings and adhesives.

In the context of user search trends, questions like "What are the applications of 1,2,3-triazole derivatives?" or "How is CAS 1207055-72-8 used in drug discovery?" reflect the public’s curiosity about this compound. Additionally, its relevance to AI-driven drug design has surged, as computational models increasingly predict the bioactivity of similar molecules. This intersection of chemistry and artificial intelligence is a major focus in modern research.

Another notable aspect of N-benzyl-N-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is its stability under various conditions, making it suitable for long-term storage and transportation. This property is particularly appealing to industrial researchers seeking reliable intermediates for large-scale production. Furthermore, its compatibility with high-throughput screening (HTS) platforms has positioned it as a candidate for identifying new therapeutic leads.

As the scientific community continues to explore CAS 1207055-72-8, its potential extends beyond pharmaceuticals. For instance, agrochemical researchers are investigating its utility in developing next-generation pesticides with improved selectivity and lower environmental impact. This aligns with global sustainability goals, a recurring theme in recent scientific discourse.

In summary, N-benzyl-N-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide represents a versatile compound with broad applicability across multiple industries. Its synthesis, properties, and emerging uses make it a compelling subject for both academic and industrial research, particularly in the era of precision medicine and sustainable chemistry.